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Compound of Interest

Compound Name:
4-(Pyridin-4-yl)oxane-4-carboxylic

acid

CAS No.: 920297-31-0

Cat. No.: B8717881

Get Quote

Technical Comparison & Experimental Workflows

Executive Summary: The Bioisosteric Trade-Off
In medicinal chemistry, the exchange between Piperidine (nitrogen-containing) and Oxane

(oxygen-containing, commonly Tetrahydropyran or THP) is a classic "scaffold hop" used to

modulate basicity, lipophilicity, and off-target toxicity (specifically hERG).

While structurally congruent (both are saturated 6-membered rings in chair conformation), their

electronic profiles are diametrically opposed. Piperidine is a strong base (cationic at

physiological pH), driving solubility and electrostatic binding. Oxane is a neutral ether, often

used to strip away basicity to improve membrane permeability (CNS penetration) or eliminate

cation-

interactions responsible for hERG channel blockade.
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Feature Piperidine Scaffold Oxane (THP) Scaffold

Electronic State (pH 7.4)
Cationic (Protonated, pKa

~10–11)
Neutral (Non-ionizable)

LogD (pH 7.4)
Low (Ionization reduces

partitioning)
High (Matches LogP; lipophilic)

H-Bonding Donor (NH) & Acceptor (N) Acceptor only (O)

Solubility High (Salt formation)
Low (Requires polar

appendages)

hERG Liability High (Pharmacophore feature) Low (Neutral core)

Metabolic Liability -Oxidation (Imine/Lactam)
-Oxidation (Lactone/Ring

Open)

Mechanistic Deep Dive: Why Swap?
The hERG Mitigation Strategy
The human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary driver of

cardiotoxicity. The hERG pharmacophore typically requires a basic nitrogen to form a cation-

interaction with Tyr652 and Phe656 in the channel pore.

Piperidine: The protonated nitrogen (

) acts as a high-affinity anchor for hERG.

Oxane: Replacing

with

removes the positive charge. This abolishes the cation-

interaction, often reducing hERG affinity by

-fold.
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The LogD/Permeability Paradox
Researchers often assume replacing a polar amine with an ether increases lipophilicity.

However, at physiological pH (7.4):

Piperidine is ionized (

). Its effective lipophilicity (LogD) is lower than its intrinsic LogP.

Oxane is neutral. Its LogD equals its LogP.

Result: Swapping Piperidine

Oxane usually increases LogD (making the molecule more lipophilic at pH 7.4), which can
improve passive permeability (CNS drugs) but may hurt solubility.

Decision Logic & Signaling Pathways
The following decision tree illustrates when to deploy an Oxane scaffold hop during Lead

Optimization.
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Lead Compound Analysis
(Piperidine Core)

Is hERG IC50 < 10 µM?

Is CNS Penetration Poor?
(P-gp Efflux?)

No

STRATEGY: Swap to Oxane (THP)
(Remove Basic Center)

Yes (Remove Cation-Pi)

Is Solubility Limiting?

No Yes (Reduce P-gp recog.)

STRATEGY: Retain Piperidine
(Add EWG to lower pKa)

Yes (Need Ionization)

STRATEGY: Oxane + Polar Group
(Compensate LogD increase)

No (Explore Bioisosteres) If Solubility Drops

Click to download full resolution via product page

Figure 1: Decision logic for Piperidine-to-Oxane scaffold hopping based on ADMET liabilities.

Case Study: BACE1 Inhibitors (Alzheimer's Disease)
A definitive example of this switch is found in the development of Beta-Secretase 1 (BACE1)

inhibitors for Alzheimer's.[1]

The Challenge: Early piperidine-based inhibitors showed excellent potency but suffered from

high hERG blockade and P-glycoprotein (P-gp) efflux, limiting brain exposure.
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The Scaffold Hop: Medicinal chemists replaced the central piperidine/amine core with a

tetrahydropyran (oxane).

Outcome:

hERG:

shifted from

(Piperidine) to

(Oxane).

Permeability:

increased due to loss of the charged center.

Selectivity: The oxygen atom maintained H-bond acceptor capability with the aspartic dyad

in the BACE1 active site, preserving potency while stripping the liability.

Experimental Protocols
Protocol A: Comparative Intrinsic Clearance ( ) Assay
To validate metabolic stability differences between the two scaffolds.[2]

Materials:

Human Liver Microsomes (HLM) (20 mg/mL protein conc).

NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6PDH).

Test Compounds: 4-phenylpiperidine vs. 4-phenyltetrahydropyran (1 µM final conc).

Workflow:

Pre-incubation: Mix 30 µL HLM + 350 µL Phosphate Buffer (pH 7.4) + 1 µL Test Compound.

Incubate at 37°C for 5 min.
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Initiation: Add 20 µL NADPH regenerating system.

Sampling: At

min, remove 50 µL aliquots.

Quenching: Dispense into 150 µL ice-cold Acetonitrile (containing internal standard).

Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

Calculation: Plot

vs. time. Slope

determines

.[2]

Expectation: Piperidine often shows faster clearance via N-oxidation or

-carbon hydroxylation. THP is generally more stable but watch for ring-opening
metabolites.

Protocol B: LogD vs. LogP Determination (Miniaturized
Shake-Flask)
Crucial to quantify the lipophilicity shift at physiological pH.

Preparation: Prepare 10 mM DMSO stocks of Piperidine and Oxane analogs.

Phase System: Octanol-saturated PBS (pH 7.4) and PBS-saturated Octanol.

Equilibration: Add 5 µL stock to 495 µL PBS + 500 µL Octanol in a deep-well plate.

Mixing: Shake vigorously for 1 hour at 25°C. Centrifuge to separate phases.

Quantification: Analyze both phases by HPLC-UV.

Data Output:
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Note: For Piperidine, expect

. For Oxane, expect

.

Synthesis & Metabolic Pathways[3]
The metabolic fate of these scaffolds differs significantly, influencing toxicity profiles.
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Figure 2: Divergent metabolic pathways. Piperidine forms N-oxides or reactive iminiums;

Oxane undergoes ring opening via hemiacetals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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